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Compound of Interest

Compound Name: 2-Ethyl-1-hexanol-d17

CAS No.: 202480-75-9

Cat. No.: B585351

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

2-Ethyl-1-hexanol-d17. As a deuterated analog of 2-Ethyl-1-hexanol, its chemical and

hazardous properties are considered analogous to its non-deuterated counterpart. This

document synthesizes technical data and field-proven insights to ensure the safe and

compliant use of this compound in a laboratory setting.

Understanding the Hazard Profile
2-Ethyl-1-hexanol is classified as a combustible liquid that poses several health risks. It is

crucial to recognize these hazards to implement appropriate safety measures. The primary

hazards include:

Inhalation Toxicity: Harmful if inhaled, potentially causing respiratory irritation.[1][2][3][4][5]

Skin Irritation: Causes skin irritation upon contact.[1][2][3][4][5] Prolonged contact may lead

to dermatitis.[3]
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Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.[1][2][3][4][5]

Flammability: As a combustible liquid, its vapors can form explosive mixtures with air,

especially when heated.[5][6][7]

Due to the isotopic labeling, 2-Ethyl-1-hexanol-d17 should be handled with the same

precautions as 2-Ethyl-1-hexanol.

Personal Protective Equipment (PPE): Your First
Line of Defense
A robust PPE strategy is fundamental to mitigating the risks associated with handling 2-Ethyl-
1-hexanol-d17. The following table outlines the minimum required PPE.
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Body Part Protective Equipment
Specifications and
Rationale

Eyes/Face
Safety glasses with side

shields or a face shield.

Essential for preventing eye

contact with splashes or

vapors, which can cause

serious irritation.[1][6]

Hands Chemical-resistant gloves.

Nitrile rubber gloves are a

suitable option.[4] Always

inspect gloves for integrity

before use and dispose of

them properly after handling

the chemical.[1]

Body
Laboratory coat or a chemical-

resistant suit.

Protects skin from accidental

contact and contamination of

personal clothing.[1]

Respiratory

Use in a well-ventilated area. A

respirator may be necessary if

vapors or mists are generated.

An air-purifying respirator with

appropriate cartridges should

be used if engineering controls

are insufficient to maintain

exposure below acceptable

limits.[1][5]

Operational Plan: From Receipt to Storage
A systematic approach to handling 2-Ethyl-1-hexanol-d17 is critical for maintaining a safe

laboratory environment.

Receiving and Inspection
Upon receipt of the chemical, visually inspect the container for any signs of damage or leaks.

Ensure the container is properly labeled.

Handling Procedures
Adherence to strict handling protocols is paramount to prevent exposure and accidents.
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Ventilation: Always handle 2-Ethyl-1-hexanol-d17 in a well-ventilated area, preferably within

a chemical fume hood.[2][3][4]

Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin and

eyes, and to prevent inhalation of vapors.[1][8]

Ignition Sources: Keep the chemical away from all potential sources of ignition, including

open flames, sparks, and hot surfaces.[1][3][4][5][9] "No Smoking" signs should be

prominently displayed in the handling and storage areas.[1][3][4][5]

Electrostatic Discharge: Implement measures to prevent the buildup of electrostatic charge,

such as grounding and bonding of containers and equipment during transfer.[1][7]

Storage Requirements
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

situations.

Container Integrity: Store in the original, tightly closed container.[1][2][3][8]

Storage Location: Keep the container in a cool, dry, and well-ventilated area designated for

the storage of flammable liquids.[1][3][7][8]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[2][3]

Quantity Limits: Adhere to OSHA guidelines regarding the maximum allowable quantities of

flammable liquids that can be stored in a laboratory.[10][11]

Spill Management and Emergency Procedures
Prompt and appropriate action is essential in the event of a spill or accidental release.

Spill Response Workflow
Caption: Workflow for responding to a 2-Ethyl-1-hexanol-d17 spill.

First Aid Measures
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Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical attention.

[3][4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, get medical advice.[3][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[1]

[3]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[12]

Disposal Plan: Ensuring Environmental Compliance
The disposal of 2-Ethyl-1-hexanol-d17 and its contaminated materials must be handled in

accordance with all applicable federal, state, and local regulations.[13][14]

Waste Characterization
2-Ethyl-1-hexanol-d17 is considered a hazardous waste. All waste materials, including

contaminated absorbents, gloves, and other disposable PPE, must be collected and disposed

of as such.

Disposal Procedure
Segregation: Collect all 2-Ethyl-1-hexanol-d17 waste in a dedicated, properly labeled, and

sealed container. Do not mix with other waste streams.[5]

Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical

name "2-Ethyl-1-hexanol-d17".

Storage of Waste: Store the sealed waste container in a designated hazardous waste

accumulation area.

Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed and

reputable environmental disposal company.[1] Chemical incineration in a facility equipped

with an afterburner and scrubber is a recommended disposal method.[1]
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Adherence to the EPA's Resource Conservation and Recovery Act (RCRA) is mandatory for

the management of hazardous waste from its generation to its final disposal.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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